|
REACTION_CXSMILES
|
C(C1(C)N=[C:7]([CH2:9][CH3:10])[CH2:6][C:5]([CH2:12][CH3:13])([CH3:11])[NH:4]1)C.C(=O)([O-])[O-:16].[Na+].[Na+]>Cl>[NH2:4][C:5]([CH3:11])([CH2:12][CH3:13])[CH2:6][C:7](=[O:16])[CH2:9][CH3:10] |f:1.2.3|
|
|
Name
|
|
|
Quantity
|
196.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)C1(NC(CC(=N1)CC)(C)CC)C
|
|
Name
|
|
|
Quantity
|
300 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
|
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Type
|
CUSTOM
|
|
Details
|
with stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
ADDITION
|
|
Details
|
When the addition
|
|
Type
|
STIRRING
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|
Details
|
the mixture was stirred for a further 4 - 5 hours
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|
Type
|
EXTRACTION
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|
Details
|
extracted with benzene
|
|
Type
|
WASH
|
|
Details
|
The resulting benzene solution was washed with, in turn
|
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
a 5% aqueous solution of sodium carbonate and water, and was then dried over potassium carbonate
|
|
Type
|
CUSTOM
|
|
Details
|
After removal of benzene
|
|
Type
|
DISTILLATION
|
|
Details
|
the residue was distilled under reduced pressure
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(CC(CC)=O)(CC)C
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 72.4 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
